Cas no 33548-44-6 ( )
structure
Product Name:
CAS No:33548-44-6
MF:C14H20ClN5OS
MW:341.859499931335
CID:918118
PubChem ID:54611009
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-piperazin-1-ylthieno[3,2-d]pyrimidin-4-yl)morpholine,hydrochloride
- NSC310837
- NSC-310837
- 33548-44-6
- 4-(Morpholin-4-yl)-2-(piperazin-1-yl)thieno[3,2-d]pyrimidine--hydrogen chloride (1/1)
- DTXSID60715305
-
-
- Inchi: 1S/C14H19N5OS.ClH/c1-10-21-12-11(1)16-14(19-4-2-15-3-5-19)17-13(12)18-6-8-20-9-7-18;/h1,10,15H,2-9H2;1H
- InChI Key: FEMFBLRWENMSGX-UHFFFAOYSA-N
- SMILES: Cl.S1C=CC2C1=C(N=C(N=2)N1CCNCC1)N1CCOCC1
Computed Properties
- Exact Mass: 341.10800
- Monoisotopic Mass: 341.1077091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- PSA: 81.76000
- LogP: 2.19830
Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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